10.1039/C3CC44149K | Iridium(i)-catalyzed vinylic C–H borylation of 1-cycloalkenecarboxylates with bis(pinacolato)diboron†

Iridium(i)-catalyzed vinylic C–H borylation of 1-cycloalkenecarboxylates with bis(pinacolato)diboron†

Chemical Communications Pub Date: 2013-06-27 DOI: 10.1039/C3CC44149K

Abstract

Ir(I)-catalyzed C–H borylation of 1-cycloalkenecarboxylic derivatives with bis(pinacolato)diboron affords various alkenylboronates with functional groups in excellent yields. This reaction was also used in a one-pot borylation/Suzuki–Miyaura cross-coupling procedure.

Iridium(i)-catalyzed vinylic C–H borylation of 1-cycloalkenecarboxylates with bis(pinacolato)diboron†

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Journal Name：Chemical Communications

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